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Compound of Interest

Compound Name: 3-hydroxy-2H-pyran-2-one

Cat. No.: B010270

Physical Properties of 3-hydroxy-2H-pyran-2-
one: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
hydroxy-2H-pyran-2-one, a versatile organic compound with applications in the
pharmaceutical and fine chemical industries.[1] This document details its melting point and
solubility characteristics, outlines standardized experimental protocols for their determination,
and presents logical workflows for its synthesis and characterization.

Core Physical Properties

3-hydroxy-2H-pyran-2-one is a pyranone derivative that exists as a solid at room temperature.
[2][3] Its physical characteristics are crucial for its handling, formulation, and application in

various chemical processes.

Data Presentation

The quantitative physical properties of 3-hydroxy-2H-pyran-2-one are summarized in the
tables below for easy reference and comparison.

Table 1: Melting Point of 3-hydroxy-2H-pyran-2-one
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Property Reported Value (°C) Citations

Melting Point 92-94 2114151161 7118]

Table 2: Solubility of 3-hydroxy-2H-pyran-2-one

Solvent Solubility Citations
Water 43.1 g/L (at 0 °C) [3114119]
Chloroform Slightly Soluble [3114119]
Methanol Slightly Soluble [31141[9]
Ethanol Soluble [5][10]
Ether Soluble [4]

Note: An estimated water solubility of 988.2 g/L at 25 °C has also been reported, but the lower
value is more frequently cited.[5][7][10]

Experimental Protocols

The following sections describe detailed methodologies for the determination of the melting
point and solubility of 3-hydroxy-2H-pyran-2-one. These are standardized procedures widely
used in organic chemistry.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity and is typically reported as
a range.[4] A pure compound will have a sharp melting point range of 0.5-1.0 °C, while
impurities will lower and broaden this range.[4][8]

Protocol:

e Sample Preparation: A small amount of dry 3-hydroxy-2H-pyran-2-one is finely crushed into
a powder.[2]
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o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end to
a height of 2-3 mm.[6][7]

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus, adjacent
to a calibrated thermometer.[8]

o Heating: The sample is heated, initially at a faster rate to approach the anticipated melting
point, and then the heating rate is slowed to 1-2 °C per minute about 15 °C below the
expected melting point.[6]

o Observation and Recording: The temperature at which the first droplet of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire sample
becomes a clear liquid is recorded as the end of the melting range.[6]

Solubility Determination

Solubility is determined by adding a solute to a solvent until a saturated solution is formed.
Protocol:
o Sample Preparation: A known mass of 3-hydroxy-2H-pyran-2-one is weighed out.

e Solvent Addition: A measured volume of the desired solvent (e.g., water, ethanol) is added to
a test tube containing the sample.[11]

o Mixing: The mixture is vigorously shaken to facilitate dissolution.[11]

» Observation: The mixture is observed to see if the solid completely dissolves. If it does, more
solute is added in known increments until a saturated solution with excess solid is formed.

e Quantification: For quantitative analysis, a known volume of the saturated supernatant is
carefully removed and the solvent is evaporated to determine the mass of the dissolved
solid.

Visualized Workflows
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The following diagrams, generated using the DOT language, illustrate key processes related to
3-hydroxy-2H-pyran-2-one.

Caption: Synthesis workflow of 3-hydroxy-2H-pyran-2-one from aldaric acid.[5]

Caption: Analytical workflow for the characterization of small organic molecules.[9][10][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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